Cas no 2171907-14-3 (1-(2-bromophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde)

1-(2-Bromophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde is a brominated triazole derivative featuring a reactive aldehyde functional group, making it a versatile intermediate in organic synthesis. The presence of the 2-bromophenyl substituent enhances its utility in cross-coupling reactions, such as Suzuki or Heck couplings, while the triazole core offers stability and potential biological activity. The ethyl group at the 5-position influences steric and electronic properties, allowing fine-tuning in medicinal chemistry applications. This compound is particularly valuable in the development of pharmaceuticals, agrochemicals, and advanced materials due to its balanced reactivity and structural modularity. Proper handling is advised due to its sensitivity to moisture and light.
1-(2-bromophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde structure
2171907-14-3 structure
Product Name:1-(2-bromophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde
CAS No:2171907-14-3
MF:C12H12BrN3O
MW:294.147181510925
CID:6264422
PubChem ID:165587381
Update Time:2025-05-24

1-(2-bromophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-(2-bromophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde
    • 1-[(2-bromophenyl)methyl]-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde
    • 2171907-14-3
    • EN300-1610529
    • Inchi: 1S/C12H12BrN3O/c1-2-12-11(8-17)14-15-16(12)7-9-5-3-4-6-10(9)13/h3-6,8H,2,7H2,1H3
    • InChI Key: RNZAUTGICWTGPB-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1CN1C(=C(C=O)N=N1)CC

Computed Properties

  • Exact Mass: 293.01637g/mol
  • Monoisotopic Mass: 293.01637g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 47.8Ų

1-(2-bromophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1610529-0.05g
1-[(2-bromophenyl)methyl]-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde
2171907-14-3
0.05g
$1368.0 2023-06-04
Enamine
EN300-1610529-0.1g
1-[(2-bromophenyl)methyl]-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde
2171907-14-3
0.1g
$1433.0 2023-06-04
Enamine
EN300-1610529-0.25g
1-[(2-bromophenyl)methyl]-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde
2171907-14-3
0.25g
$1498.0 2023-06-04
Enamine
EN300-1610529-0.5g
1-[(2-bromophenyl)methyl]-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde
2171907-14-3
0.5g
$1563.0 2023-06-04
Enamine
EN300-1610529-1.0g
1-[(2-bromophenyl)methyl]-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde
2171907-14-3
1g
$1629.0 2023-06-04
Enamine
EN300-1610529-2.5g
1-[(2-bromophenyl)methyl]-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde
2171907-14-3
2.5g
$3191.0 2023-06-04
Enamine
EN300-1610529-5.0g
1-[(2-bromophenyl)methyl]-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde
2171907-14-3
5g
$4722.0 2023-06-04
Enamine
EN300-1610529-10.0g
1-[(2-bromophenyl)methyl]-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde
2171907-14-3
10g
$7004.0 2023-06-04
Enamine
EN300-1610529-50mg
1-[(2-bromophenyl)methyl]-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde
2171907-14-3
50mg
$1368.0 2023-09-23
Enamine
EN300-1610529-100mg
1-[(2-bromophenyl)methyl]-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde
2171907-14-3
100mg
$1433.0 2023-09-23

Additional information on 1-(2-bromophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde

Research Brief on 1-(2-bromophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2171907-14-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of triazole derivatives as versatile scaffolds for drug discovery. Among these, 1-(2-bromophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2171907-14-3) has emerged as a promising compound due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

The compound, characterized by a bromophenylmethyl group and an ethyl-substituted triazole core, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules. Recent studies have demonstrated its utility in click chemistry reactions, enabling the rapid assembly of complex molecular architectures. Notably, its aldehyde functionality offers a reactive handle for further derivatization, making it a valuable building block in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the antimicrobial properties of derivatives synthesized from 1-(2-bromophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde. The results indicated moderate to strong activity against Gram-positive bacteria, with minimal cytotoxicity toward mammalian cells. Molecular docking studies suggested that these derivatives inhibit bacterial cell wall synthesis by targeting penicillin-binding proteins (PBPs).

Another significant application of this compound lies in its potential as an anticancer agent. A preprint from BioRxiv (2024) reported that triazole derivatives incorporating this scaffold exhibited selective inhibition of protein kinases involved in cancer cell proliferation. Specifically, the bromophenyl moiety was found to enhance binding affinity to the ATP-binding site of kinases, as confirmed by X-ray crystallography.

From a synthetic perspective, recent optimizations in the preparation of 1-(2-bromophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde have improved yields and reduced byproduct formation. A green chemistry approach using microwave-assisted synthesis was highlighted in Organic Process Research & Development (2023), achieving an 85% yield with reduced solvent waste.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate rapid metabolism of the aldehyde group in vivo, necessitating further structural modifications. Additionally, scale-up production requires addressing the cost and availability of starting materials, particularly the 2-bromobenzyl bromide precursor.

In conclusion, 1-(2-bromophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde represents a multifaceted tool in drug discovery, with demonstrated applications in antimicrobial and anticancer research. Future directions should focus on improving metabolic stability and exploring its potential in targeted drug delivery systems. The compound's versatility underscores its value as a platform for developing novel therapeutic agents.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd